Cas no 1807518-64-4 (Ald-Ph-PEG4-Boc)

• Product Name: Ald-Ph-PEG4-Boc
• CAS No: 1807518-64-4
• MF: C₂₃H₃₅NO₈
• MW: 453.525907754898
• MDL: MFCD28950774
• CID: 3045751
• PubChem ID: 91809465
• Update Time: 2025-10-22

Ald-Ph-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• Ald-Ph-PEG4-t-butyl ester
• Ald-Ph-PEG4-Boc
• Ald-Ph-PEG4-COOtBu
• DF-PEG4-CH2CH2COOtBu
• BP-22771
• tert-Butyl1-(4-formylphenyl)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oate
• CS-0115073
• AKOS040741074
• E85663
• Ald-Ph-PEG4-CH2CH2COOtBu
• MS-28248
• HY-140626
• 4,7,10,13-Tetraoxa-16-azaheptadecanoic acid, 17-(4-formylphenyl)-17-oxo-, 1,1-dimethylethyl ester
• 1807518-64-4
• tert-butyl 3-[2-[2-[2-[2-[(4-formylbenzoyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• DA-70686
• DTXSID701115922
• tert-Butyl 1-(4-formylphenyl)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oate

• MDL： MFCD28950774
• Inchi： 1S/C23H35NO8/c1-23(2,3)32-21(26)8-10-28-12-14-30-16-17-31-15-13-29-11-9-24-22(27)20-6-4-19(18-25)5-7-20/h4-7,18H,8-17H2,1-3H3,(H,24,27)
• InChI Key： LWNKMVXZTVDYHO-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCNC(C1C=CC(C=O)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 453.23626707g/mol
• Monoisotopic Mass: 453.23626707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Solid powder

Ald-Ph-PEG4-Boc Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Ald-Ph-PEG4-Boc

Recent Advances in the Application of 1807518-64-4 and Ald-Ph-PEG4-Boc in Chemical Biology and Pharmaceutical Research

The chemical compound 1807518-64-4 and the product Ald-Ph-PEG4-Boc have garnered significant attention in recent years due to their versatile applications in chemical biology and pharmaceutical research. These molecules are particularly notable for their roles in drug discovery, targeted therapy, and bioconjugation strategies. This research brief aims to synthesize the latest findings related to these compounds, highlighting their potential in advancing therapeutic innovations.

1807518-64-4, a small molecule with a unique chemical structure, has been investigated for its role as a key intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of kinase inhibitors and other targeted therapies. Its ability to modulate specific signaling pathways makes it a valuable tool for understanding disease mechanisms and designing novel therapeutics. Researchers have also explored its potential in combination therapies, where it enhances the efficacy of existing drugs.

Ald-Ph-PEG4-Boc, on the other hand, is a polyethylene glycol (PEG)-based linker molecule that has been widely used in bioconjugation and drug delivery systems. The presence of the Boc (tert-butoxycarbonyl) protecting group allows for controlled deprotection and subsequent conjugation with various biomolecules. Recent advancements have highlighted its role in improving the pharmacokinetic properties of therapeutic agents, such as increasing solubility and reducing immunogenicity. Additionally, its application in antibody-drug conjugates (ADCs) has shown promise in targeted cancer therapy.

One of the most significant breakthroughs involving Ald-Ph-PEG4-Boc is its use in the development of PROTACs (Proteolysis Targeting Chimeras). These bifunctional molecules leverage the ubiquitin-proteasome system to degrade target proteins, offering a novel approach to drug discovery. Recent studies have demonstrated the efficacy of Ald-Ph-PEG4-Boc in optimizing the linker region of PROTACs, thereby enhancing their stability and cellular uptake. This has opened new avenues for the treatment of previously undruggable targets.

In addition to its role in PROTACs, Ald-Ph-PEG4-Boc has been employed in the synthesis of peptide-based therapeutics. The PEG spacer provides flexibility and reduces steric hindrance, facilitating interactions between peptides and their targets. Recent research has shown that this linker can improve the bioavailability and half-life of peptide drugs, making them more viable for clinical applications. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) has streamlined the production of complex peptide conjugates.

The combination of 1807518-64-4 and Ald-Ph-PEG4-Boc has also been explored in the context of prodrug development. Prodrugs are inactive compounds that are metabolized into active drugs in vivo, offering advantages such as improved delivery and reduced side effects. Researchers have utilized 1807518-64-4 as a prodrug scaffold, with Ald-Ph-PEG4-Boc serving as a linker to enhance solubility and targeting. This approach has shown promise in the treatment of neurodegenerative diseases and cancer.

Despite these advancements, challenges remain in the widespread adoption of these compounds. For instance, the synthesis of 1807518-64-4 can be complex and costly, limiting its accessibility for large-scale applications. Similarly, the optimization of Ald-Ph-PEG4-Boc-based conjugates requires careful consideration of factors such as linker length and stability. Ongoing research is focused on addressing these limitations through innovative synthetic strategies and computational modeling.

In conclusion, the compounds 1807518-64-4 and Ald-Ph-PEG4-Boc represent valuable tools in chemical biology and pharmaceutical research. Their applications in drug discovery, bioconjugation, and targeted therapy underscore their potential to drive future innovations. As research continues to uncover new uses and optimize existing ones, these molecules are poised to play a pivotal role in the development of next-generation therapeutics.